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Compound of Interest

Compound Name: DN-108

Cat. No.: B061871 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
IO-108 is a fully human IgG4 monoclonal antibody that acts as an antagonist to the Leukocyte

Immunoglobulin-Like Receptor B2 (LILRB2), also known as ILT4.[1] LILRB2 is an inhibitory

receptor primarily expressed on myeloid cells, and its activation by ligands such as HLA-G,

ANGPTL2, and SEMA4A contributes to an immune-suppressive tumor microenvironment.[1] By

blocking the LILRB2 pathway, IO-108 is designed to reprogram suppressive myeloid cells,

enhance pro-inflammatory responses, and ultimately promote anti-tumor T-cell activity.[1][2]

These application notes provide a recommended protocol for the preparation of a stock

solution of IO-108 for in vitro and preclinical research applications.

Physicochemical Properties and Storage
A summary of the known properties and recommended storage conditions for IO-108 is

provided below.
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Property Data Reference

Drug Name IO-108 [1]

Target

Leukocyte Immunoglobulin-

Like Receptor B2 (LILRB2,

ILT4)

[1]

Molecule Type
Fully human IgG4 monoclonal

antibody
[1]

Formulation
Provided as a sterile,

preservative-free liquid

Recommended Storage
Store at 2-8°C. Do not freeze.

Protect from light.

Long-term Storage

For long-term storage, consult

the manufacturer's

recommendations.

Experimental Protocol: Preparation of a 1 mg/mL IO-
108 Stock Solution
This protocol describes the preparation of a 1 mg/mL stock solution of IO-108 from a

manufacturer-supplied concentrated solution. Aseptic techniques should be strictly followed as

the solution is preservative-free.

Materials:

IO-108 vial (concentration to be noted from the Certificate of Analysis)

Sterile, pyrogen-free Dulbecco's Phosphate-Buffered Saline (DPBS)

Sterile, conical centrifuge tubes (1.5 mL, 15 mL, or 50 mL)

Calibrated micropipettes and sterile, low-protein-binding pipette tips

Laminar flow hood or biological safety cabinet
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Vortex mixer

Procedure:

Pre-equilibration: Before use, allow the IO-108 vial and the sterile DPBS to equilibrate to

room temperature. This typically takes about 30 minutes.

Aseptic Handling: Perform all subsequent steps in a laminar flow hood or biological safety

cabinet to maintain sterility.

Initial Dilution Calculation: Determine the volume of the concentrated IO-108 and the volume

of DPBS required to achieve the desired 1 mg/mL stock solution. Use the following formula:

V₁ = (C₂ * V₂) / C₁

Where:

V₁ = Volume of concentrated IO-108 to use

C₁ = Concentration of the IO-108 from the Certificate of Analysis

V₂ = Final desired volume of the stock solution

C₂ = Final desired concentration of the stock solution (1 mg/mL)

Dilution: a. Using a calibrated micropipette with a sterile, low-protein-binding tip, carefully

transfer the calculated volume of DPBS into a sterile conical tube. b. Using a new sterile,

low-protein-binding tip, add the calculated volume (V₁) of the concentrated IO-108 to the

DPBS in the conical tube. c. To ensure accurate transfer, rinse the pipette tip by gently

pipetting the solution up and down a few times in the conical tube.

Mixing: Gently mix the solution by inverting the tube 5-10 times or by gentle vortexing for 5-

10 seconds. Avoid vigorous shaking to prevent protein denaturation and foaming.

Aliquotting and Storage: a. For ease of use and to prevent multiple freeze-thaw cycles (if

applicable for long-term storage), it is recommended to aliquot the 1 mg/mL stock solution

into smaller, single-use sterile tubes. b. Clearly label each aliquot with the name of the

antibody, concentration (1 mg/mL), and the date of preparation. c. Store the aliquots at 2-8°C
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for short-term use (up to one week). For long-term storage, follow the manufacturer's specific

instructions. If no specific instructions are provided, it is generally not recommended to

freeze antibody solutions that have not been specifically formulated for freezing.

Safety and Handling Precautions
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling IO-108.

As IO-108 is an investigational drug, its full safety profile may not be known. Handle with

care and follow standard laboratory safety procedures.

Dispose of all waste materials in accordance with local, state, and federal regulations.

Visualizations
Below are diagrams illustrating the experimental workflow for preparing the IO-108 stock

solution and the targeted signaling pathway.
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Caption: Experimental workflow for IO-108 stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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